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Compound of Interest

Compound Name: 2-Fluorophenylboronic acid

Cat. No.: B047844 Get Quote

This in-depth technical guide provides a comprehensive overview of the core physical

properties of 2-Fluorophenylboronic acid (2-FPBA). Designed for researchers, scientists, and

professionals in drug development, this document summarizes key quantitative data, outlines

general experimental methodologies, and presents a logical framework for understanding the

interplay of these characteristics.

Core Physical and Chemical Properties
2-Fluorophenylboronic acid is a synthetic compound that serves as a crucial intermediate in

various chemical reactions, particularly in Suzuki-Miyaura cross-coupling reactions for the

formation of carbon-carbon bonds.[1][2] Its physical properties are fundamental to its handling,

reactivity, and application in synthetic chemistry.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b047844?utm_src=pdf-interest
https://www.benchchem.com/product/b047844?utm_src=pdf-body
https://www.benchchem.com/product/b047844?utm_src=pdf-body
https://www.chemdad.com/index.php?c=article&id=55717
https://www.alfa-labotrial.com/product/fluorophenylboronic-acid-cas-1993-03-9-598520.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C6H6BFO2 [3]

Molecular Weight 139.92 g/mol [3][4]

Appearance
White to off-white or light

yellow crystalline powder
[1][2]

Melting Point 101-110 °C (literature value) [1][2][4]

Boiling Point
267.8 °C at 760 mmHg

(Predicted)
[1][2]

Solubility

- 100 mg/mL in DMSO

(requires sonication) - 6.03

mg/mL (Calculated) - Soluble

in Methanol

[1][3][5]

pKa 8.32 ± 0.58 (Predicted) [1]

Spectroscopic and Structural Data
Spectroscopic and crystallographic data provide deeper insights into the molecular structure

and bonding of 2-Fluorophenylboronic acid.

Data Type Key Characteristics

Crystal Structure Monoclinic, Space Group P 1 21/c 1[6]

1H NMR Spectra available in DMSO-d6[7]

13C NMR Data available[6]

IR Spectroscopy Spectra available[6]

Mass Spectrometry Data available[7]

Experimental Protocols
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While specific experimental protocols for determining the physical properties of 2-
Fluorophenylboronic acid are not extensively detailed in the public domain, the following

outlines general and widely accepted methodologies for characterizing boronic acids.

Determination of Melting Point
The melting point of a solid compound like 2-Fluorophenylboronic acid is typically

determined using a melting point apparatus.

General Protocol:

A small, finely ground sample of the crystalline powder is packed into a capillary tube.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the substance first begins to melt and the temperature at which it

is completely liquid are recorded as the melting point range.

Determination of Solubility (Dynamic Method)
The dynamic or synthetic method is a reliable technique for determining the solubility of boronic

acids in various organic solvents.[8]

General Protocol:

A precise amount of 2-Fluorophenylboronic acid and the selected solvent are weighed into

a jacketed glass vessel.

The biphasic mixture is heated at a constant, slow rate while being vigorously stirred.

The temperature at which the last solid particles dissolve, resulting in a clear solution, is

recorded as the equilibrium solubility temperature for that specific composition.[8]

The process is repeated with different compositions to generate a solubility curve.

Determination of pKa (Potentiometric Titration)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b047844?utm_src=pdf-body
https://www.benchchem.com/product/b047844?utm_src=pdf-body
https://www.benchchem.com/product/b047844?utm_src=pdf-body
https://www.benchchem.com/pdf/Solubility_of_Phenylboronic_Acids_in_Organic_Solvents_A_Technical_Guide.pdf
https://www.benchchem.com/product/b047844?utm_src=pdf-body
https://www.benchchem.com/pdf/Solubility_of_Phenylboronic_Acids_in_Organic_Solvents_A_Technical_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potentiometric titration is a standard method for determining the acidity constant (pKa) of a

substance.

General Protocol:

A known concentration of 2-Fluorophenylboronic acid is dissolved in a suitable solvent,

typically a mixture of water and an organic co-solvent if the compound has limited aqueous

solubility.

The solution is titrated with a standardized solution of a strong base (e.g., NaOH).

The pH of the solution is monitored throughout the titration using a calibrated pH meter.

The pKa is determined from the titration curve, often as the pH at the half-equivalence point.

Interrelation of Physical Properties
The physical properties of 2-Fluorophenylboronic acid are interconnected and influence its

behavior in chemical systems. The following diagram illustrates these relationships.
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Interrelation of Physical Properties of 2-Fluorophenylboronic Acid
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Caption: Logical flow of physical property dependencies for 2-Fluorophenylboronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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